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Compound of Interest

Compound Name:
4-Bromo-N,N,3,5-

tetramethylaniline

CAS No.: 14275-09-3

Cat. No.: B577201 Get Quote

This guide provides a comprehensive technical overview of the chemical compound registered

under CAS number 14275-09-3. This molecule is identified as 4-Bromo-N,N,3,5-
tetramethylaniline.[1][2] From a synthetic chemistry perspective, this compound is best

understood as a substituted aniline, a class of molecules that are foundational in the synthesis

of dyes, pharmaceuticals, and polymers. The strategic placement of a bromine atom ortho to a

methyl group and para to a dimethylamino group, flanked by two additional methyl groups,

makes it a sterically hindered yet highly functionalized aryl bromide. This specific arrangement

of functional groups dictates its reactivity and potential applications, primarily as a versatile

building block or scaffold in organic synthesis.[3][4]

This document will elucidate the compound's core physicochemical properties, safety and

handling protocols, and its role as a synthetic intermediate. The information is curated for

researchers and professionals in drug development and chemical synthesis who require a

practical, in-depth understanding of this reagent.
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Identifier Value Source

CAS Number 14275-09-3 [1][2][5]

IUPAC Name
4-bromo-N,N,3,5-

tetramethylaniline
[2]

Synonyms

2-Bromo-5-(dimethylamino)-m-

xylene, 4-Bromo-N,N-dimethyl-

3,5-xylidine

[4][5][6]

Molecular Formula C₁₀H₁₄BrN [2][3][5]

Molecular Weight 228.13 g/mol [2][3][5]

InChI Key
AQJHDBKXJXXDKV-

UHFFFAOYSA-N
[2]

Physicochemical and Handling Properties
Understanding the physical state and stability of a reagent is paramount for its effective use

and storage in a laboratory setting. The properties of 4-Bromo-N,N,3,5-tetramethylaniline are

typical of a polysubstituted aromatic amine.
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Property Value / Description
Rationale and
Scientific Insight

Source

Physical State

White to almost white

powder or crystalline

solid.

The solid state at

room temperature is

expected due to the

relatively high

molecular weight and

the potential for

intermolecular

interactions, leading to

an ordered crystal

lattice.

[3][5][7]

Purity

Commercially

available with a purity

typically exceeding

98.0% as determined

by Gas

Chromatography

(GC).

High purity is essential

for stoichiometric

control in sensitive

reactions, such as

transition metal-

catalyzed cross-

couplings, where

impurities could

poison the catalyst or

lead to undesirable

side products.

[3][5]

Storage Conditions

Store refrigerated (0-

10°C), under an inert

atmosphere (e.g.,

Argon or Nitrogen),

and protected from

light.[5][7]

The compound is

designated as air and

heat sensitive.[5] The

dimethylamino group

can be susceptible to

oxidation.

Refrigeration and an

inert atmosphere

mitigate degradation

pathways, ensuring

the reagent's integrity

over time.

[5][7]
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Spectroscopic Characterization
While specific spectral data is proprietary to suppliers, product specifications confirm that the

structure is validated by Nuclear Magnetic Resonance (NMR) spectroscopy.[5] For any

research application, it is standard practice to perform identity confirmation upon receipt.

Researchers would expect the ¹H NMR spectrum to show distinct singlets for the two aromatic

protons, the N,N-dimethyl protons, and the two aromatic methyl groups, with integration values

corresponding to the number of protons in each environment. The ¹³C NMR would similarly

show a characteristic pattern of signals for the substituted benzene ring.

Hazard Analysis and Safe Handling Protocols
As a halogenated amine, 4-Bromo-N,N,3,5-tetramethylaniline requires careful handling. It is

classified under the Globally Harmonized System (GHS) with a "Warning" signal word.[1]

Hazard Type GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Pictogram GHS07 Exclamation Mark

Laboratory Handling Protocol
This protocol is designed as a self-validating system to ensure user safety.

Engineering Controls: All handling of the solid compound must occur within a certified

chemical fume hood to prevent inhalation of dust particles. Ensure a safety shower and

eyewash station are immediately accessible.[1]

Personal Protective Equipment (PPE):

Wear nitrile gloves (or other appropriate chemical-resistant gloves), a lab coat, and splash-

proof safety goggles with side shields.[1]
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Rationale: This combination prevents exposure through the primary routes of contact

identified in the hazard statements (skin and eyes).

Dispensing:

Use spatulas to handle the solid. Avoid creating dust.

If transferring to a reaction vessel, do so carefully to minimize aerosolization.

Post-Handling:

Wash hands and any potentially exposed skin thoroughly with soap and water after

handling.[1]

Contaminated clothing must be removed and washed before reuse.[1]

First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of water. If

irritation develops or persists, seek medical attention.[1]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Applications in Synthetic Chemistry
The primary utility of 4-Bromo-N,N,3,5-tetramethylaniline lies in its role as a functionalized

building block.[4] The C-Br bond is a key reactive site for forming new carbon-carbon or

carbon-heteroatom bonds, most commonly via palladium-catalyzed cross-coupling reactions

(e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig).

The sterically hindered environment around the bromine, created by the adjacent methyl

groups, can influence reaction kinetics and selectivity. This hindrance can be exploited by

chemists to achieve specific outcomes that might not be possible with less substituted aryl

bromides. The electron-donating dimethylamino group activates the aromatic ring, further

modulating its reactivity in these transformations.
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Conceptual Experimental Workflow: Suzuki Cross-
Coupling
The following diagram illustrates a typical workflow for using this compound as a substrate in a

Suzuki cross-coupling reaction to form a biaryl product. This is a foundational technique in

modern drug discovery and materials science.

1. Reactant Preparation

2. Reaction Setup & Execution 3. Workup & Purification 4. Analysis

Weigh Substrate:
4-Bromo-N,N,3,5-tetramethylaniline

(1.0 eq)

Combine all solids in a
Schlenk flask.

Weigh Coupling Partner:
Arylboronic Acid

(1.1 - 1.5 eq)

Weigh Catalyst System:
Pd Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Add degassed solvent
(e.g., Toluene/H₂O).

Purge with inert gas
(e.g., Argon).

Heat reaction mixture
(e.g., 80-100°C) with stirring.

Cool to RT, quench reaction
(add H₂O).

Reaction
Complete

(TLC/LCMS) Extract with organic solvent
(e.g., Ethyl Acetate).

Dry organic layer (e.g., MgSO₄)
and concentrate.

Purify via Flash Column
Chromatography.

Characterize final product:
NMR, LC-MS, HRMS

Isolated
Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 4-Bromo-N,N,3,5-tetramethylaniline | C10H14BrN | CID 44629944 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. No results for search term "10-F668883" | CymitQuimica [cymitquimica.com]

4. 4-Bromo-N,N,3,5-tetramethylaniline | 14275-09-3 | TCI AMERICA [tcichemicals.com]

5. 4-Bromo-N,N,3,5-tetramethylaniline | 14275-09-3 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

6. 4-Bromo-N,N,3,5-tetramethylaniline 98.0+%, TCI America 1 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

7. 4-Bromo-N,N-dimethyl-3,5-xylidine CAS#: 14275-09-3 [m.chemicalbook.com]

To cite this document: BenchChem. [Executive Summary and Compound Identification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577201#cas-number-14275-09-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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